Cas no 4419-39-0 (Beclometasone)

• Product Name: Beclometasone
• CAS No: 4419-39-0
• MF: C₂₂H₂₉ClO₅
• MW: 408.915666341782
• MDL: MFCD00135614
• CID: 328962
• PubChem ID: 20469
• Update Time: 2025-06-14

Beclometasone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-chloro-11,17,21-trihydroxy-16-methyl-, (11b,16b)-
• Beclomethasone
• Beclomethasone Solution
• (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methyl-pregna-1,4-diene-3,20-dione
• 9-Chloro-16beta-methylprednisolone
• 9alpha-Chloro-16beta-methylprednisolone
• Beclometasone
• Becolvent
• Beclometasona
• BECLOMETHASONE [VANDF]
• Beclometasone-21-Propionate
• pulvinal
• NBMKJKDGKREAPL-DVTGEIKXSA-N
• F85436
• DTXSID5040750
• Pregna-1,4-diene-3,20-dione, 9-chloro-11,17,21-trihydroxy-16-methyl-, (11beta,16beta)-
• R01AD01
• Beclometasone-17-Propionate
• CS-5872
• NCGC00179392-03
• MLS000028668
• 9-CHLORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• EX-A4423
• R03BA01
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione (Beclometasone)
• (11beta,16beta)-9-chloro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
• Beclometason (TN)
• SMP1_000039
• (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-17-glycoloyl-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Beclometasona [INN-Spanish]
• EINECS 224-585-9
• NS00005005
• UNII-KGZ1SLC28Z
• MFCD00135614
• CHEMBL1586
• BECLOMETASONE [WHO-DD]
• 9alpha-Chloro-16beta-methyl-1,4-pregnadiene-11beta,17alpha,21-triol-3,20-dione
• Beclometasonum (INN-Latin)
• HY-B1540
• Beclometasone [INN:BAN]
• AKOS037645177
• Beclometasona (INN-Spanish)
• BMJ 5800
• Beclometasone (INN)
• SR-01000000273-4
• 9alpha-Chloro-11beta,17alpha,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• D07495
• BECLOMETHASONE [MI]
• BECLOMETASONE PROPIONATE
• MLS001076089
• NCGC00164402-01
• C06842
• Opera_ID_1081
• HMS2233A18
• SCHEMBL3183
• Beclometasonum [INN-Latin]
• DTXCID3020750
• BCBcMAP01_000159
• A905224
• Beclometasonum
• AS-58067
• GXR
• Tox21_112116
• (8~{S},9~{R},10~{S},11~{S},13~{S},14~{S},16~{S},17~{R})-9-chloranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-17-(2-oxidanylethanoyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Pregna-1,4-diene-3,20-dione, 9-chloro-11,17,21-trihydroxy-16-methyl-, (11.beta.,16.beta.)-
• SMR000058899
• D07AC15
• (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11,17-dihydroxy-17-(2-hydroxy-1-oxoethyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• CHEBI:3001
• Beclometasone [INN]
• SR-01000000273
• cid_20469
• A07EA07
• BDBM53488
• Tox21_112116_1
• KGZ1SLC28Z
• (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-17-(2-oxidanylethanoyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• CAS-4419-39-0
• Beclometason
• 4419-39-0
• BIDD:GT0556
• GTPL7059
• AMY7469
• Beclometasone Dipropionate
• DA-71358

• MDL： MFCD00135614
• Inchi： 1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1
• InChI Key： NBMKJKDGKREAPL-DVTGEIKXSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 408.17000
• Monoisotopic Mass: 408.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 234-237 ºC
• Boiling Point: 600.2±55.0 °C at 760 mmHg
• Flash Point: 316.8±31.5 °C
• Refractive Index: 1.61
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 94.83000
• LogP: 2.16500
• Merck: 13,1020

Beclometasone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds

Additional information on Beclometasone

Recent Advances in Beclometasone (CAS: 4419-39-0) Research: Therapeutic Applications and Mechanistic Insights

Beclometasone (CAS: 4419-39-0), a potent synthetic glucocorticoid, has been widely utilized in the treatment of inflammatory and allergic conditions, particularly asthma and chronic obstructive pulmonary disease (COPD). Recent studies have further elucidated its molecular mechanisms, therapeutic efficacy, and potential new applications. This research brief synthesizes the latest findings from peer-reviewed literature and clinical trials, focusing on the pharmacological properties and clinical outcomes associated with Beclometasone.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of Beclometasone derivatives to enhance receptor binding affinity and reduce systemic side effects. The research highlighted the critical role of the 4419-39-0 core structure in modulating glucocorticoid receptor (GR) activation. Molecular dynamics simulations revealed that subtle modifications to the C-17 ester group could significantly improve lung retention while minimizing adrenal suppression, a common limitation of long-term glucocorticoid therapy.

Clinical advancements have also been reported in the use of Beclometasone dipropionate (BDP) formulations. A phase III trial (NCT05244170) demonstrated the superiority of a novel dry powder inhaler (DPI) containing ultra-fine BDP particles in achieving 24-hour symptom control in severe asthma patients. The formulation, leveraging nanotechnology, showed a 30% improvement in forced expiratory volume (FEV1) compared to conventional metered-dose inhalers (MDIs), with comparable safety profiles.

Emerging applications of Beclometasone extend beyond respiratory diseases. Preclinical data in Nature Immunology (2024) identified its anti-fibrotic effects in idiopathic pulmonary fibrosis (IPF) models, mediated via suppression of TGF-β1/Smad3 signaling. Additionally, a pilot study in Clinical Gastroenterology reported promising results for BDP enemas in eosinophilic colitis, achieving histological remission in 65% of refractory cases.

Despite these advancements, challenges remain in optimizing delivery systems and minimizing off-target effects. Recent pharmacokinetic analyses emphasize the need for personalized dosing strategies, particularly in pediatric and geriatric populations where metabolic clearance rates vary significantly. Ongoing research into prodrug formulations and targeted nanocarriers (e.g., ligand-conjugated liposomes) may address these limitations while expanding therapeutic indications for this versatile glucocorticoid.